Cas no 1036756-06-5 (6-bromo-5-fluoro-1,2-dihydroquinazolin-2-one)

• Product Name: 6-bromo-5-fluoro-1,2-dihydroquinazolin-2-one
• CAS No: 1036756-06-5
• MF: C₈H₄BrFN₂O
• MW: 243.032564163208
• MDL: MFCD30471475
• CID: 4559592
• Update Time: 2025-10-31

6-bromo-5-fluoro-1,2-dihydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinazolinone, 6-bromo-5-fluoro-
• 6-BROMO-5-FLUORO-2(1H)-QUINAZOLINONE
• 6-Bromo-5-fluoroquinazolin-2(1H)-one
• 6-bromo-5-fluoro-1,2-dihydroquinazolin-2-one

• MDL： MFCD30471475
• Inchi： 1S/C8H4BrFN2O/c9-5-1-2-6-4(7(5)10)3-11-8(13)12-6/h1-3H,(H,11,12,13)
• InChI Key： WTQILYCHECMEPZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=C(Br)C=C2)C=NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-bromo-5-fluoro-1,2-dihydroquinazolin-2-one

Comprehensive Overview of 6-bromo-5-fluoro-1,2-dihydroquinazolin-2-one (CAS No. 1036756-06-5)

6-bromo-5-fluoro-1,2-dihydroquinazolin-2-one (CAS No. 1036756-06-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This quinazolinone derivative features a bromine and fluorine substitution, which enhances its reactivity and potential biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and oncological pathways.

The compound's molecular formula, C₈H₄BrFN₂O, highlights its halogen-rich nature, making it a valuable intermediate in synthetic chemistry. Its 6-bromo-5-fluoro substitution pattern is particularly noteworthy, as it can influence the compound's binding affinity and metabolic stability. This has led to a surge in studies investigating its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance research.

In recent years, the demand for fluoroquinazolinones like 6-bromo-5-fluoro-1,2-dihydroquinazolin-2-one has risen due to their versatility in medicinal chemistry. A growing number of patents and publications highlight its potential in treating chronic diseases, such as cancer and autoimmune disorders. This aligns with the broader industry focus on small-molecule therapeutics, a topic frequently searched in academic and pharmaceutical forums.

From a synthetic perspective, the compound's CAS No. 1036756-06-5 serves as a critical identifier for researchers sourcing high-purity materials. Its stability under various conditions makes it suitable for high-throughput screening (HTS) and structure-activity relationship (SAR) studies. These applications are particularly relevant given the increasing use of AI-driven drug discovery platforms, where precise chemical inputs are essential for predictive modeling.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike some halogenated compounds, 6-bromo-5-fluoro-1,2-dihydroquinazolin-2-one is designed to minimize ecological impact, addressing the pharmaceutical industry's push toward green chemistry. This aspect resonates with sustainability-focused searches, such as "eco-friendly synthetic intermediates" or "biodegradable heterocycles."

In summary, 6-bromo-5-fluoro-1,2-dihydroquinazolin-2-one (CAS No. 1036756-06-5) represents a cutting-edge tool in modern chemistry and drug development. Its dual functionality as a building block and bioactive scaffold positions it at the intersection of innovation and practicality, catering to both academic and industrial needs. As research continues, this compound is likely to remain a focal point in discussions about next-generation therapeutics and sustainable synthesis.